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Compound of Interest

Compound Name: 4-Chloro-7-fluoroquinoline

Cat. No.: B1368884 Get Quote

An In-depth Technical Guide to the Safe Handling of 4-Chloro-7-fluoroquinoline

Introduction: 4-Chloro-7-fluoroquinoline (CAS No. 391-82-2) is a halogenated quinoline

derivative that serves as a critical building block in medicinal chemistry and drug development.

[1][2] Its structural motif is integral to the synthesis of novel compounds, particularly within the

broader class of quinolone antibiotics and other therapeutic agents. The reactivity of the

chlorine atom at the 4-position makes it a versatile intermediate for nucleophilic substitution

reactions, enabling the construction of more complex molecular architectures.[3]

Given its application in research and pharmaceutical synthesis, a comprehensive

understanding of its safety profile and handling requirements is paramount for the protection of

laboratory personnel. This guide provides an in-depth analysis of the material's properties,

hazards, and the necessary protocols for its safe use, storage, and disposal, specifically

tailored for researchers, scientists, and drug development professionals.

Chemical and Physical Properties
A foundational aspect of safe handling is a thorough understanding of the substance's physical

and chemical characteristics. These properties dictate the appropriate storage conditions and

handling procedures.
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Property Value Source(s)

CAS Number 391-82-2 [1][4][5]

Molecular Formula C₉H₅ClFN [1]

Molecular Weight 181.59 g/mol [1][5]

Appearance White solid / powder [4][5]

Melting Point 73.5 - 77 °C [4][5]

Boiling Point 259.9 ± 20.0 °C (Predicted) [4][5][6]

Density 1.366 ± 0.06 g/cm³ (Predicted) [4][5][6]

Solubility
Slightly soluble in Chloroform

and Methanol
[4][6]

Storage

2-8°C under an inert

atmosphere (Nitrogen or

Argon)

[4][6][7]

Hazard Identification and Toxicological Insights
4-Chloro-7-fluoroquinoline is classified as a hazardous substance. The primary routes of

exposure are inhalation, ingestion, and skin or eye contact.[8]

GHS Hazard Classification:

Signal Word: Warning / Danger[5]

Hazard Statements:

H302: Harmful if swallowed.[5]

H315: Causes skin irritation.[5][9]

H318 / H319: Causes serious eye damage / Causes serious eye irritation.[5][9]

H335: May cause respiratory irritation.[5][9]
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Toxicological Context: While specific toxicological data for 4-Chloro-7-fluoroquinoline is not

extensively documented, its structural relationship to the fluoroquinolone class of antibiotics

warrants a cautious approach.[7] Fluoroquinolones exert their primary effect by inhibiting

bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication.[10]

However, this class of compounds is also associated with a range of potential adverse effects

in humans, including musculoskeletal, neurological, and psychiatric events.[11][12] The

mechanism for this toxicity is thought to involve interactions with mammalian cell processes

and receptors, such as GABAᴀ receptors in the central nervous system.[11] Therefore, it is

scientifically prudent to handle 4-Chloro-7-fluoroquinoline with the assumption of potential

pharmacological activity and toxicity until proven otherwise.

Safe Handling and Exposure Control
A multi-layered approach combining engineering controls, personal protective equipment

(PPE), and stringent work practices is essential to minimize exposure.

Engineering Controls
The primary defense against exposure is to handle the material within a controlled

environment.

Ventilation: All handling of 4-Chloro-7-fluoroquinoline powder should be performed in a

properly functioning chemical fume hood to prevent inhalation of dust.[7][13]

Emergency Equipment: Ensure that eyewash stations and emergency safety showers are

readily accessible and in close proximity to the workstation.[13][14]

Personal Protective Equipment (PPE)
PPE provides a crucial barrier between the researcher and the chemical.[8] The selection of

PPE must be based on a thorough risk assessment of the procedures being performed.[8]
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Protection Type Specification Rationale & Source(s)

Eye/Face
Chemical safety goggles or a

full-face shield.

Protects against dust particles

and splashes. Standard safety

glasses are insufficient.[14][15]

[16]

Hand
Chemical-resistant, impervious

gloves (e.g., Nitrile rubber).

Prevents direct skin contact,

which can cause irritation.[14]

[16]

Body

Laboratory coat. For larger

quantities or tasks with a

higher risk of spillage,

chemical-resistant coveralls

are recommended.

Protects skin and personal

clothing from contamination.

[15][16]

Respiratory
A NIOSH-approved N95

respirator or higher.

Required when engineering

controls are not sufficient or

during spill clean-up to prevent

inhalation of aerosolized

particles.[8]

Procedural Best Practices
Avoidance of Contact: Do not allow the chemical to come into contact with eyes, skin, or

clothing.[13][14]

Dust Mitigation: Avoid the formation of dust during handling.[7][14] Use techniques such as

careful scooping rather than pouring, or weighing the material in a contained manner.

Hygiene: Wash hands and any exposed skin thoroughly with soap and water after handling

and before eating, drinking, or leaving the laboratory.[13][14]

Incompatible Materials: Keep away from strong oxidizing agents.[14]

Emergency and First-Aid Protocols
Immediate and appropriate action is critical in the event of an exposure.
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Inhalation: If inhaled, immediately move the individual to fresh air. If breathing is difficult or

has stopped, provide artificial respiration. Seek immediate medical attention.[7][9]

Skin Contact: Remove all contaminated clothing. Immediately flush the affected skin with

plenty of soap and water for at least 15 minutes.[7][13][14] If skin irritation occurs or persists,

seek medical advice.[14]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open to ensure thorough rinsing. Remove contact lenses if present and

easy to do.[7][9][14] Seek immediate medical attention from an ophthalmologist.

Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Never give

anything by mouth to an unconscious person. Call a physician or poison control center

immediately.[7][13]

Accidental Release and Firefighting Measures
Spill Response Protocol
A systematic approach is required to safely manage a spill. The following workflow should be

adopted.
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Spill Occurs

Evacuate Immediate Area
Restrict Access

Don Full PPE
(Respirator, Goggles, Gloves, Gown)

Ensure Adequate Ventilation
(Fume Hood)

Contain Spill
Prevent Dust Generation

Clean Up Spill:
- Gently sweep/scoop solid
- Place in sealed container

Decontaminate Spill Area
Wash with soap and water

Label and Dispose of Waste
(Follow Institutional Protocols)

Spill Secured

Click to download full resolution via product page

Caption: Workflow for handling an accidental spill of 4-Chloro-7-fluoroquinoline.
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Detailed Spill Steps:

Personal Precautions: Use personal protective equipment as detailed above. Avoid breathing

dust and ensure adequate ventilation.[7]

Environmental Precautions: Prevent the product from entering drains or waterways.[7]

Containment and Cleanup: Carefully sweep up the spilled solid material, avoiding dust

generation.[7][14] Shovel the material into a suitable, closed, and properly labeled container

for disposal.[7][14]

Firefighting
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[9]

Hazardous Combustion Products: In a fire, toxic fumes may be produced, including carbon

oxides (CO, CO₂), nitrogen oxides (NOx), and hydrogen chloride gas.[14]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[9][14]

Storage and Disposal
Storage: For long-term stability and safety, store 4-Chloro-7-fluoroquinoline in a tightly sealed

container in a refrigerator (2-8°C).[4][6] The storage area should be dry and well-ventilated. It is

recommended to store the material under an inert atmosphere, such as argon or nitrogen, to

prevent potential degradation.[4][6][7]

Disposal: Waste material must be disposed of in accordance with all applicable federal, state,

and local environmental regulations. It is recommended to use a licensed professional waste

disposal service to manage the disposal of this material and any contaminated packaging.[9]

Do not dispose of it via household waste or sewer systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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